Cas no 51838-03-0 (Acetamide, 2-cyano-N-octadecyl-)

• Product name: Acetamide, 2-cyano-N-octadecyl-
• CAS No: 51838-03-0
• MF: C₂₁H₄₀N₂O
• MW: 336.555106163025
• CID: 361268
• PubChem ID: 54197177

Acetamide, 2-cyano-N-octadecyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-cyano-N-octadecyl-
• 2-cyano-N-octadecylacetamide
• DTXSID40709707
• 51838-03-0
• SCHEMBL1961539

• Inchi： InChI=1S/C21H40N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-21(24)18-19-22/h2-18,20H2,1H3,(H,23,24)
• InChI Key： PMQQORVHSUUEMP-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCNC(CC#N)=O

Computed Properties

• Exact Mass: 336.3143
• Monoisotopic Mass: 336.314063904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89